Cas no 1781670-81-2 (2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine
• CAS No: 1781670-81-2
• MF: C₅H₈F₂N₄
• MW: 162.140626907349
• CID: 5716184
• PubChem ID: 84651324
• Update Time: 2025-05-21

2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-788314
• 1781670-81-2
• 2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine
• 1H-1,2,4-Triazole-1-propanamine, β,β-difluoro-

• Inchi： 1S/C5H8F2N4/c6-5(7,1-8)2-11-4-9-3-10-11/h3-4H,1-2,8H2
• InChI Key： LZWDTSJRQIPFNC-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1C=NC=N1)F

Computed Properties

• Exact Mass: 162.07170260g/mol
• Monoisotopic Mass: 162.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 301.3±52.0 °C(Predicted)
• pka: 6.47±0.30(Predicted)

Additional information on 2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine

2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine: A Comprehensive Overview

The compound CAS No. 1781670-81-2, also known as 2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in advanced materials science and pharmaceutical research.

The chemical structure of 2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amine consists of a triazole ring fused with a fluorinated amine group. This configuration imparts exceptional stability and reactivity to the molecule. The presence of the triazole ring is particularly noteworthy, as it is a common motif in bioactive compounds and has been extensively studied for its role in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to optimize the production process, ensuring high yield and purity. These methods often involve multi-component reactions or catalytic processes that minimize environmental impact while maintaining product quality.

In terms of applications, 2,2-Difluoro-3-(1H-1,2,4-triazol-1-yl)propan-1-amines have shown promise in the development of advanced materials. For instance, they are being explored as precursors for high-performance polymers and composites. Their ability to form strong intermolecular bonds makes them ideal candidates for applications requiring enhanced mechanical properties.

The pharmaceutical industry has also taken a keen interest in this compound. Its unique structure allows for interactions with various biological targets, making it a potential candidate for drug development. Recent studies have focused on its role as an inhibitor of specific enzymes involved in disease pathways. These findings underscore its potential in the creation of novel therapeutic agents.

From an environmental perspective, the synthesis and application of CAS No. 1781670-81 have been designed to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes to ensure sustainability and reduce waste generation.

In conclusion, 2,2-Difluoro-3-(1H-triazolyl)propanamine represents a cutting-edge chemical entity with vast potential across multiple industries. Its versatile properties and recent research breakthroughs position it as a key player in future technological advancements.